Cas no 25031-06-5 (Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride)

Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride structure
25031-06-5 structure
Product Name:Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride
CAS No:25031-06-5
MF:C14H23ClN2O5S
MW:366.860821962357
CID:282310
Update Time:2025-10-28

Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-amino-3,3-dimethyl-7-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester,monohydrochloride, [2S-(2a,5a,6b)]- (9CI)
    • Pivaloyloxymethyl (2S-(2alpha,5alpha,6beta))-6-amino-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate monohydrochloride
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-amino-3,3-dimethyl-7-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester,mono
    • 2,2-Dimethylpropanoyloxymethyl (2S,5R,6R)-6-amino-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]hepta
    • Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride
    • Inchi: 1S/C14H22N2O5S.ClH/c1-13(2,3)12(19)21-6-20-11(18)8-14(4,5)22-10-7(15)9(17)16(8)10;/h7-8,10H,6,15H2,1-5H3;1H/t7-,8+,10-;/m1./s1
    • InChI Key: CWYYGKKFQLPVMI-JUHCGIOYSA-N
    • SMILES: Cl.S1C(C)(C)[C@H](C(=O)OCOC(C(C)(C)C)=O)N2C([C@H]([C@@H]12)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 514
  • Topological Polar Surface Area: 124

Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P550755-250mg
Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride
25031-06-5
250mg
$ 120.00 2022-06-03
TRC
P550755-500mg
Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride
25031-06-5
500mg
$ 220.00 2022-06-03
TRC
P550755-1g
Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride
25031-06-5
1g
$ 405.00 2022-06-03
TRC
P550755-2.5g
Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride
25031-06-5
2.5g
$ 970.00 2022-06-03
TRC
P550755-10mg
Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride
25031-06-5
10mg
$173.00 2023-05-17
TRC
P550755-50mg
Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride
25031-06-5
50mg
$775.00 2023-05-17
TRC
P550755-100mg
Pivaloyloxymethyl 6-Aminopenicillanate Hydrochloride
25031-06-5
100mg
$1378.00 2023-05-17
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD